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Compound of Interest

Compound Name: Megestrol Acetate-d3

Cat. No.: B562927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity Megestrol
Acetate-d3, a deuterated analog of Megestrol Acetate. This guide is intended to assist

researchers, scientists, and drug development professionals in sourcing and utilizing this stable

isotope-labeled compound for analytical and research purposes.

Commercial Suppliers of High-Purity Megestrol
Acetate-d3
A critical aspect of research is the quality and reliability of starting materials. Several reputable

suppliers offer high-purity Megestrol Acetate-d3. The following table summarizes key

information from prominent commercial vendors. Purity and isotopic enrichment are critical

parameters for applications such as internal standards in quantitative mass spectrometry. While

specific batch data may vary, this table provides an overview of available products.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Purity

Additiona
l
Informati
on

LGC

Standards

Megestrol

Acetate-D3

TRC-

M208052

162462-

72-8

C₂₄H₂₉D₃O

₄

High-

quality

certified

reference

material.[1]

Certificate

of Analysis

available.

MedChem

Express

Megestrol

acetate-d3
HY-13676S

162462-

72-8

C₂₄H₂₉D₃O

₄
98.59%[2]

For

research

use only.[3]

BOC

Sciences

Megestrol

and

Impurities

- - - > 95%[4][5] -

Veeprho
Megestrol

Acetate-D3
DVE00898 N/A

C₂₄H₂₉D₃O

₄

High-

quality

reference

standard.

[6][7]

Utilized as

an internal

standard in

analytical

and

pharmacok

inetic

research.

[6]

Pharmaffili

ates

Megestrol

Acetate-d3
-

162462-

72-8

C₂₄H₂₉D₃O

₄
High purity.

Orally

active

progestoge

n.

Note: Purity and other specifications are subject to batch-to-batch variability. Please refer to the

supplier's Certificate of Analysis for the most accurate and up-to-date information.

Mechanism of Action of Megestrol Acetate
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Megestrol acetate is a synthetic progestin, a derivative of progesterone.[8] Its mechanism of

action is primarily mediated through its interaction with steroid hormone receptors, namely the

progesterone receptor (PR) and the glucocorticoid receptor (GR).[8][9]

Progesterone Receptor Agonism: As a potent progestin, megestrol acetate binds to and

activates the progesterone receptor. This interaction is responsible for its antineoplastic

effects in hormone-sensitive cancers like breast and endometrial cancer.[9][10] By activating

PR, it can modulate the expression of genes involved in cell proliferation and differentiation,

leading to an antiestrogenic effect in the endometrium.[11]

Glucocorticoid Receptor Agonism: Megestrol acetate also exhibits glucocorticoid activity by

binding to the glucocorticoid receptor.[8][9][11] This interaction is thought to contribute

significantly to its appetite-stimulating effects, which are beneficial in the treatment of

cachexia (wasting syndrome) in patients with cancer or AIDS.[8][9] The exact downstream

signaling cascade for appetite stimulation is not fully elucidated but is believed to involve the

modulation of neuropeptides and cytokines that regulate hunger and metabolism.[9][12]

The dual agonism of megestrol acetate on both PR and GR underlies its therapeutic

applications in both oncology and supportive care.
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Mechanism of Action of Megestrol Acetate.

Experimental Protocols: Quantification of Megestrol
Acetate in Biological Matrices
High-purity Megestrol Acetate-d3 is an ideal internal standard for the quantification of

megestrol acetate in biological samples (e.g., plasma, serum) by liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard

is the gold standard in quantitative bioanalysis as it corrects for variations in sample

preparation and instrument response.[13]

Below is a detailed, generalized protocol for the determination of megestrol acetate in human

plasma using Megestrol Acetate-d3 as an internal standard. This protocol is based on

established methods for megestrol acetate analysis.[13][14]

3.1. Materials and Reagents

Megestrol Acetate (analytical standard)

Megestrol Acetate-d3 (internal standard)

Human plasma (blank)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ammonium formate

Formic acid

Methyl-tert-butyl-ether (MTBE)

Water (deionized, 18 MΩ·cm)

3.2. Preparation of Stock and Working Solutions
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Primary Stock Solutions: Prepare individual stock solutions of megestrol acetate and

Megestrol Acetate-d3 in methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions of megestrol

acetate by serial dilution of the stock solution with methanol to cover the desired calibration

range (e.g., 1-2000 ng/mL).[13][14]

Internal Standard Working Solution: Prepare a working solution of Megestrol Acetate-d3 in

methanol at a suitable concentration (e.g., 100 ng/mL).

3.3. Sample Preparation (Liquid-Liquid Extraction)

To 100 µL of plasma sample (calibration standard, quality control, or unknown), add 25 µL of

the internal standard working solution (Megestrol Acetate-d3).

Vortex mix for 30 seconds.

Add 1 mL of methyl-tert-butyl-ether (MTBE).

Vortex mix for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

3.4. LC-MS/MS Conditions

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., YMC Hydrosphere C18, 50 x 2.0 mm, 3 µm)

is suitable for separation.[13][14]
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Mobile Phase: An isocratic mobile phase consisting of 10 mM ammonium formate buffer

(pH 5.0 with formic acid) and methanol (e.g., 40:60 v/v).[13][14]

Flow Rate: 0.4 mL/min.[13][14]

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Megestrol Acetate: m/z 385.5 → 267.1[13][14]

Megestrol Acetate-d3: m/z 388.5 → 267.1 (or other appropriate product ion).

Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source

temperature, gas flows) and collision energy for maximum signal intensity.

3.5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of megestrol acetate to

Megestrol Acetate-d3 against the concentration of the calibration standards.

Perform a weighted linear regression (e.g., 1/x²) to fit the calibration curve.

Determine the concentration of megestrol acetate in the unknown samples by interpolating

their peak area ratios from the calibration curve.
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LC-MS/MS Quantification Workflow.
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Conclusion
High-purity Megestrol Acetate-d3 is an indispensable tool for researchers and drug

development professionals engaged in the quantitative analysis of megestrol acetate. Its use

as an internal standard in LC-MS/MS assays ensures the accuracy and reliability of

pharmacokinetic and other quantitative studies. This guide provides a foundational

understanding of the commercial sources, mechanism of action, and a detailed experimental

protocol for the application of Megestrol Acetate-d3. For specific applications, further

optimization of the described methods may be necessary. Always refer to the supplier's

Certificate of Analysis for detailed information on the purity and isotopic enrichment of the

specific lot of Megestrol Acetate-d3 being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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